Cas no 2172465-19-7 (2-cyclopropylpropyl chloroformate)

• Product Name: 2-cyclopropylpropyl chloroformate
• CAS No: 2172465-19-7
• MF: C₇H₁₁ClO₂
• MW: 162.614041566849
• CID: 5831767
• PubChem ID: 165570959
• Update Time: 2025-06-09

2-cyclopropylpropyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropylpropyl chloroformate
• 2172465-19-7
• EN300-1612795

• Inchi： 1S/C7H11ClO2/c1-5(6-2-3-6)4-10-7(8)9/h5-6H,2-4H2,1H3
• InChI Key： KUPKPXRYUGHZQO-UHFFFAOYSA-N
• SMILES： ClC(=O)OCC(C)C1CC1

Computed Properties

• Exact Mass: 162.0447573g/mol
• Monoisotopic Mass: 162.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-cyclopropylpropyl chloroformate

Comprehensive Guide to 2-Cyclopropylpropyl Chloroformate (CAS No. 2172465-19-7): Properties, Applications, and Industry Insights

2-Cyclopropylpropyl chloroformate (CAS No. 2172465-19-7) is a specialized organic compound gaining attention in pharmaceutical and chemical synthesis due to its unique structural features. As a chloroformate derivative, it serves as a versatile reagent for introducing the cyclopropylpropyl moiety into target molecules. This compound's molecular formula, C₇H₁₁ClO₂, reflects its balanced reactivity profile, making it valuable for controlled reactions under mild conditions.

The growing demand for cyclopropane-containing compounds in drug discovery has significantly increased interest in this reagent. Researchers frequently search for "2-cyclopropylpropyl chloroformate synthesis" or "CAS 2172465-19-7 applications," reflecting its importance in medicinal chemistry. Its sterically hindered structure offers distinct advantages in creating conformationally restricted analogs, a hot topic in the development of GPCR-targeted therapeutics and enzyme inhibitors.

From a technical perspective, 2-cyclopropylpropyl chloroformate demonstrates excellent stability when stored under inert conditions, though it requires careful handling due to its acylating properties. Recent publications highlight its use in peptide modification and prodrug synthesis, particularly for compounds requiring enhanced membrane permeability. The cyclopropyl group's metabolic stability makes derivatives of this reagent particularly interesting for CNS drug development, addressing current challenges in blood-brain barrier penetration.

Environmental considerations for CAS 2172465-19-7 align with modern green chemistry principles. Manufacturers have developed improved synthetic routes that minimize waste generation, responding to searches for "sustainable chloroformate production." The compound's efficient reactivity often reduces overall solvent use in multi-step syntheses, contributing to atom economy – a key metric in environmentally conscious research.

Analytical characterization of 2-cyclopropylpropyl chloroformate typically involves GC-MS and NMR spectroscopy, with the cyclopropyl proton signals appearing characteristically upfield. Quality control specifications for commercial samples emphasize purity >98%, as even minor impurities can affect sensitive coupling reactions. This attention to quality reflects the compound's growing role in high-throughput screening libraries and fragment-based drug design.

The pharmaceutical industry's shift toward three-dimensional molecular architectures has further elevated the importance of this reagent. Compared to linear analogs, cyclopropyl-containing compounds often show improved target selectivity – a crucial factor in reducing off-target effects. This explains the surge in searches for "sp³-rich building blocks" and "saturated heterocycles" where 2172465-19-7 derivatives frequently appear.

Looking ahead, 2-cyclopropylpropyl chloroformate is poised to play a significant role in emerging areas like proteolysis targeting chimeras (PROTACs) and covalent inhibitor design. Its ability to introduce both the cyclopropyl pharmacophore and reactive handles makes it invaluable for these cutting-edge approaches. As synthetic methodologies advance, we anticipate broader adoption of this reagent in bioconjugation and materials science applications beyond traditional medicinal chemistry.